Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Synthesis Methods and Chemical Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diterbium trioxalate

CAS No.: 24670-06-2

Cat. No.: S12813875

The table below summarizes the synthesis information and key characteristics of diterbium trioxalate from

the available sources.

Aspect Details

Reported Synthesis Reaction of terbium(lll) chloride ( [1]) and oxalic acid in an aqueous
Route solution ( [1]).

Product Form Decahydrate (Th2(C204)3-10H20) ( [1] [2]).

Appearance White solid that emits intense green light under ultraviolet radiation ( [1]).
CAS Number 996-33-8 (anhydrous) ( [3] [4]); 51373-66-1 (decahydrate) ( [2]).
Molecular Formula Ce012Th2 (Anhydrous) ( [3] [4] [2]).

Molecular Weight 581.91 g/mol (Anhydrous); 762.06 g/mol (Decahydrate) ( [2]).

Experimental Workflow and Decomposition

Based on the gathered information, the synthesis and subsequent thermal decomposition of terbium oxalate

involve a specific pathway. The diagram below outlines this general workflow.
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Synthesis and thermal decomposition pathway of terbium(III) oxalate

Application and Interaction Context
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Although the search results lack a detailed synthesis protocol, they provide valuable context on the behavior
and applications of terbium compounds, which explains the research interest in materials like diterbium

trioxalate.

e Luminescent Properties: Trivalent terbium ions (Th3+) are known for their strong green emission
under ultraviolet light, making them and their compounds attractive for applications in optical
amplifiers, displays, and as phosphors [5] [1].

e Coordination Chemistry: Terbium(lll) ions are classified as "hard acids" and preferentially
coordinate with oxygen donors. They can achieve high coordination numbers, allowing them to
interact with polymers like polyurethane through carbonyl oxygen atoms, which can alter the
material's physical and optical properties [5].

¢ Analytical Technique - Terbium Excitation Spectroscopy: The change in terbium's excitation
spectrum when it binds to other molecules provides a highly sensitive method for detecting and
isolating metal-binding compounds in complex mixtures, such as crude biological extracts [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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